4-Benzyl-cis-2,6-dimethylmorpholine

• CAS RN: 61883-58-7
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: (2R,6S)-4-benzyl-2,6-dimethylmorpholine
• InChI: InChI=1S/C13H19NO/c1-11-8-14(9-12(2)15-11)10-13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3/t11-,12+
• InChI Key: LLKJAIKKDGIIJW-TXEJJXNPSA-N
• Isomeric SMILES: C[C@@H]1CN(C[C@@H](O1)C)CC2=CC=CC=C2
• Canonical SMILES: CC1CN(CC(O1)C)CC2=CC=CC=C2

Description

4-Benzyl-cis-2,6-dimethylmorpholine is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a tetrahydrofuran solution (500 mL) of 2,6-dimethylmorpholine (Aldrich Co.) (mixture of cis/trans isomers) (25.02 g, 217.24 mmol), triethylamine (51.48 mL, 369.31 mmol) was added at room temperature, and the mixture was stirred for 15 minutes. Then, benzyl bromide (43.93 mL, 369.31 mmol) was added dropwise over 30 minutes, and the mixture was stirred for 4 days. A saturated aqueous solution of sodium hydrogen carbonate (200 mL) was added to the reaction liquor, and the mixture was stirred for 30 minutes, and then extracted with ethyl acetate. The extract was washed with saturated brine, and dried over anhydrous sodium sulfate, and then the solvent was concentrated under reduced pressure. The obtained residue was purified by flash chromatography (Flash Chromatography System from Biotage AB, column size: 65i, n-hexane to ethyl acetate/n-hexane 1:1), to obtain the title compound (10.7 g, 24%) as an oily matter.